Cas no 4261-42-1 (Isoorientin)

• Product Name: Isoorientin
• CAS No: 4261-42-1
• MF: C₂₁H₂₀O₁₁
• MW: 448.376907348633
• MDL: MFCD00017433
• CID: 44880
• PubChem ID: 329815353
• Update Time: 2025-09-27

Isoorientin Chemical and Physical Properties

Names and Identifiers

• Isoorientin
• Homoorientin
• (1S)-1,5-anhydro-1-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-6-yl]-D-glucitol
• Luteolin-6-C-glucoside
• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-6-b-D-glucopyranosyl-5,7-dihydroxy-
• HOMOORIENTIN(ISOORIENTIN)(P) PrintBack
• HOMOORIENTIN(ISOORIENTIN)(SH) PrintBack
• Lespecapitoside
• Luteolin6-C-β-D-glucoside,Luteolin6-C-glucoside
• Luteolin 6-C-β-D-glucoside
• Luteolin 6-C-glucoside
• Luteolin-6-C-beta-D-glucoside
• A37342TIX1
• 2-(3,4-Dihydroxyphenyl)-6-beta-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one
• Homoori-entin
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• Lespecapitioside
• MLS002473101
• Luteolin 6-C-beta-D-glucoside
• Isoorientin, analytical standard
• Luteolin 6-C-bet.-D-glucoside
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
• SMR001397203
• Homoorientin; Isoorientin
• LUTONARETIN
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)chromen-4-one
• AS-56302
• 4261-42-1
• Isoorientin, >=98% (HPLC)
• CS-7515
• DTXSID50962609
• NCGC00163566-01
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]chromen-4-one
• 6-Glc-luteolin
• 2-[3,4-bis(oxidanyl)phenyl]-6-[(2S,3R,4R,5S,6R)-6-(hydroxymethyl)-3,4,5-tris(oxidanyl)oxan-2-yl]-5,7-bis(oxidanyl)chromen-4-one
• HY-N0767
• AKOS015896766
• Q-100474
• 6C-hexosyl luteolin
• C01821
• CHEBI:17965
• luteolin-6-C-B-D-glucopyranoside
• I1087
• H9R
• UNII-A37342TIX1
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-6-.beta.-D-glucopyranosyl-5,7-dihydroxy-
• Isoorientin, primary pharmaceutical reference standard
• CHEMBL239559
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-6-beta-D-glucopyranosyl-5,7-dihydroxy-
• HMS2225D20
• Isoorientin, >=98.0% (HPLC)
• AC-34983
• (1S)-1,5-anhydro-1-(2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-6-yl)-D-glucitol
• SCHEMBL23761
• MFCD00017433
• iso-orientin
• ODBRNZZJSYPIDI-VJXVFPJBSA-N
• CCG-208392
• s9248
• BDBM50487756
• Q3155592
• Homoorientin, Luteolin-6-C-glucoside

• MDL： MFCD00017433
• Inchi： 1S/C21H20O11/c22-6-14-17(27)19(29)20(30)21(32-14)16-11(26)5-13-15(18(16)28)10(25)4-12(31-13)7-1-2-8(23)9(24)3-7/h1-5,14,17,19-24,26-30H,6H2/t14-,17-,19+,20-,21+/m1/s1
• InChI Key： ODBRNZZJSYPIDI-VJXVFPJBSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C=C(C3C=CC(=C(C=3)O)O)O2)=O)C=1O)O)O)O)O

Computed Properties

• Exact Mass: 448.10100
• Monoisotopic Mass: 448.100561
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 448.4
• XLogP3: -0.2
• Topological Polar Surface Area: 197

Experimental Properties

• Color/Form: Powder
• Density: 1.7590
• Melting Point: 245-246°C
• Boiling Point: 856.7°Cat760mmHg
• Flash Point: 303.2°C
• Refractive Index: 1.767
• Solubility: methanol: soluble5mg/mL, clear, colorless to yellow
• PSA: 201.28000
• LogP: -0.20270
• λmax: 348(MeOH)(lit.)

Isoorientin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：DJ3009250
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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